N-benzyl-4-[(2E)-2-benzylidenehydrazinyl]-6-methylpyrimidin-2-amine

• Molecular Formula: C19H19N5
• Molecular Weight: 317.4 g/mol
• IUPAC Name: 2-N-benzyl-4-N-[(E)-benzylideneamino]-6-methylpyrimidine-2,4-diamine
• InChI: InChI=1S/C19H19N5/c1-15-12-18(24-21-14-17-10-6-3-7-11-17)23-19(22-15)20-13-16-8-4-2-5-9-16/h2-12,14H,13H2,1H3,(H2,20,22,23,24)/b21-14+
• InChI Key: TWMNSQGYKDIDRO-KGENOOAVSA-N
• Isomeric SMILES: CC1=CC(=NC(=N1)NCC2=CC=CC=C2)N/N=C/C3=CC=CC=C3
• SMILES: CC1=CC(=NC(=N1)NCC2=CC=CC=C2)NN=CC3=CC=CC=C3

Description

6-methyl-N2-(phenylmethyl)-N4-[(phenylmethylene)amino]pyrimidine-2,4-diamine is an aralkylamine.

Scientific Research Applications

Crystal and Molecular Structures

Research on compounds closely related to N-benzyl-4-[(2E)-2-benzylidenehydrazinyl]-6-methylpyrimidin-2-amine, like benzyl-(2-chloro-6-methylpyrimidin-4-yl)amine, has revealed significant insights into their crystal and molecular structures. These studies focus on conformational differences, hydrogen-bonding interactions, and crystal structures, providing a foundation for understanding the physical and chemical properties of such compounds (Odell et al., 2007).

Synthesis and Antimicrobial Activity

Another area of research involves the synthesis of derivatives of similar compounds and evaluating their antimicrobial activity. Studies have synthesized derivatives like substituted 4-(bromomethyl)-N-(4-ethyl-6-methylpyrimidin-2-yl) benzamide and assessed their antibacterial and antifungal activities, highlighting the potential pharmaceutical applications of these compounds (Vijaya Laxmi et al., 2019).

Mass Spectroscopy and Biological Activity

Research has also been conducted on the condensation of related compounds, like 2-benzyl-4-hydrazino-6-methylpyrimidine, and their biological activity. This research contributes to our understanding of the chemical behavior and potential biological applications of such compounds (Danagulyan et al., 1997).

Hydrogen Bonding in Related Compounds

Investigations into hydrogen bonding in similar compounds, such as 2-amino-4-methoxy-6-methylpyrimidine, have provided valuable information on the structural aspects and intermolecular interactions. This is crucial for understanding how these compounds might interact in various environments (Glidewell et al., 2003).